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Compound of Interest

Compound Name: BOC-L-Phenylalanine-13C

Cat. No.: B3331578

An In-depth Technical Guide to the Material Safety of BOC-L-Phenylalanine-13C

This guide provides a comprehensive overview of the material safety information for BOC-L-
Phenylalanine-13C, a stable isotope-labeled amino acid derivative. It is intended for
researchers, scientists, and drug development professionals who handle this compound in a
laboratory setting. The information presented is synthesized from publicly available safety data
sheets and product information pages.

Chemical Identification and Properties

BOC-L-Phenylalanine-13C is a derivative of the amino acid L-phenylalanine, where the amino
group is protected by a tert-butoxycarbonyl (Boc) group and one or more carbon atoms are
replaced with the stable isotope Carbon-13.[1] This isotopic labeling is primarily for use in
nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry-based studies, such
as in peptide synthesis and metabolic flux analysis.[1][2] The 13C label does not fundamentally
alter the chemical's hazardous properties.

Quantitative Physical and Chemical Data
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Property Value Source(s)
Molecular Formula C14H19NO4 [3]
Molecular Weight 266.30 g/mol [41[5]
Appearance White solid powder [6]

Melting Point 85 -88 °C (185 - 190.4 °F) [3][6]
Optical Activity [a]20/D +25° (c = 1 in ethanol) [4]

Isotopic Purity 99 atom % 13C [4]
Solubility Insoluble in water [6]

Refrigerate at +2°C to +8°C,
Storage Temperature desiccated, and protected from  [5]
light.

Hazard Identification and Toxicological Information

BOC-L-Phenylalanine and its isotopically labeled forms are not classified as hazardous
substances according to GHS and do not meet the criteria for classification under Regulation
(EC) No 1272/2008.[7][8] They are not considered acutely toxic, corrosive, or irritating to the
skin or eyes.[7]

Summary of Toxicological Data
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Toxicological Endpoint Classification/Data Source(s)
Shall not be classified as
Acute Toxicity acutely toxic. No data [71191[10]

available.

Skin Corrosion/Irritation

Shall not be classified as

corrosive/irritant to skin.

[7](8]

Serious Eye Damage/Irritation

Shall not be classified as
seriously damaging to the eye

or eye irritant.

[7](8]

Respiratory or Skin

Sensitisation

Shall not be classified as a

respiratory or skin sensitiser.

[8]

Germ Cell Mutagenicity

Shall not be classified as germ

cell mutagenic.

[8]

Carcinogenicity

Shall not be classified as

carcinogenic.

[8]

Reproductive Toxicity

Shall not be classified as a

reproductive toxicant.

[8]

While specific toxicological data is largely unavailable, the compound may be harmful if inhaled

or swallowed and may cause respiratory tract irritation.[9][10]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to standard laboratory safety protocols is essential when handling BOC-L-

Phenylalanine-13C.

Personal Protective Equipment (PPE)
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Recommended .
PPE Category . Rationale Source(s)
Equipment
Safety glasses with Protects eyes from
) side shields or potential splashes or
Eye Protection , _ [6][11]
chemical safety airborne dust
goggles. particles.
Prevents direct skin
Hand Protection Nitrile or latex gloves. contact with the [11]
chemical.
Protects clothing and
] A standard laboratory skin from accidental
Body Protection ) [11]
coat. spills and
contamination.
Generally not required
under normal use with ~ To minimize inhalation
) ) adequate ventilation. of the solid powder,
Respiratory Protection [6][11]

A dust mask (e.g.,
N95) may be used if

dust is generated.

especially when

weighing.

General Handling and Storage Workflow

The following diagram illustrates the standard workflow for safely handling BOC-L-

Phenylalanine-13C from receipt to disposal.
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Receiving and Storage

Receive Shipment

Inspect Packaging for Damage

Store at 2-8°C, Desiccated

Retrieve for Use

Handling|and Use

Weigh in Ventilated Area

Use Spatula for Transfers

Use in Experiment

Generate Waste

Waste Disposal

Collect Contaminated Waste

;

Label Waste Container

Y

Dispose per Institutional EHS Guidelines
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te of Ex&:iure \

Inhalation Skin Contact Eye Contact Ingestion | |

ifst Aid Action

\
Move _to fres_h_ alt o Wash off with soap and plenty of water. Rinse cautiously with water for several minutes. IRES "?"“‘h il V\(a.\terA
If not breathing, give artificial respiration. Do not induce vomiting.

|f irritation persists

\ wcal Attent‘iy/

|<
Seek medical attention if symptoms persist or occur.

Fire Involving Material

Use Suitable Extinguishing Media

(Water Spray, Foam, Dry Chemical) Wear Full Protective Gear and SCBA

Avoid Hazardous Decomposition Products

(CO, CO2, NOx) Cool Fire-Exposed Containers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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